3-(2,5-dimethoxyphenyl)-1-methyl-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(2,5-dimethoxyphenyl)-2-methyl-N-[(4-oxo-3H-phthalazin-1-yl)methyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C22H21N5O4/c1-27-19(11-17(26-27)16-10-13(30-2)8-9-20(16)31-3)22(29)23-12-18-14-6-4-5-7-15(14)21(28)25-24-18/h4-11H,12H2,1-3H3,(H,23,29)(H,25,28)
• InChI Key: SXMRJKOZAKAVQZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=C(C=CC(=C2)OC)OC)C(=O)NCC3=NNC(=O)C4=CC=CC=C43
• Molecular Formula: C22H21N5O4
• Molecular Weight: 419.4 g/mol

Description

3-(2,5-dimethoxyphenyl)-1-methyl-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C22H21N5O4 and its molecular weight is 419.441. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds with similar structural features often involves the synthesis and crystallographic analysis to understand their molecular conformation and interaction potential. For instance, studies have detailed the synthesis of pyrazole derivatives, elucidating their crystal structures and discussing their potential intermolecular interactions based on X-ray diffraction data and Hirshfeld surface analysis (Prabhuswamy et al., 2016). Such structural insights are crucial for understanding the compound's chemical behavior and interaction with biological targets.

Potential Biological Activities

Compounds with pyrazole and phthalazine moieties have been explored for their diverse biological activities. For example, derivatives of benzo[b][1,6]naphthyridines, similar in structural complexity, have shown cytotoxic activities against various cancer cell lines, suggesting the therapeutic potential of such compounds in anticancer research (Deady et al., 2003). Additionally, research on pyrazole-based compounds has identified promising antibacterial agents, further highlighting the pharmaceutical applications of these structural frameworks (Palkar et al., 2017).

Molecular Interaction Studies

Understanding the molecular interactions of such compounds with biological targets is essential for drug design. Studies have employed molecular modeling to predict the binding affinity and interaction patterns of pyrazole derivatives with cannabinoid receptors, providing insights into their potential as pharmacological agents (Shim et al., 2002).